Cas no 1936322-38-1 (Methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate)

• Product Name: Methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate
• CAS No: 1936322-38-1
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5702703
• PubChem ID: 130940096
• Update Time: 2025-05-26

Methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5,5-dimethyl-2-(1-methylethyl)-, methyl ester
• EN300-700054
• Methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate
• Methyl5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate
• 1936322-38-1

• Inchi： 1S/C12H20O3/c1-8(2)12(9(13)14-5)11(15-12)6-10(3,4)7-11/h8H,6-7H2,1-5H3
• InChI Key： ZHIDDFHIHMZIEI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C(C)C)C21CC(C)(C)C2

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate

Methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate

The compound Methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No: 1936322-38-1) is a highly specialized organic compound with a unique structural configuration. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by the 1-oxaspiro[2.3]hexane core, where the oxygen atom serves as the bridgehead connecting the two rings.

The methyl group attached to the spiro system introduces additional complexity to the molecule's structure. The 5,5-dimethyl substituents further enhance the steric hindrance around the spiro center, making this compound particularly interesting for studies on molecular recognition and stereochemistry. The propan-2-yl group (also known as an isopropyl group) adds another layer of branching, contributing to the molecule's overall shape and reactivity.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing such complex molecules. One of the most promising approaches involves the use of ring-closing metathesis reactions, which allow for the formation of spiro systems with high precision. This method has been successfully applied to construct the 1-oxaspiro[2.3]hexane core in this compound, demonstrating its versatility in organic synthesis.

The carboxylate group present in this compound plays a crucial role in its reactivity and functionality. It can participate in various chemical transformations, such as esterification and amidation, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its potential as a precursor for bioactive compounds, particularly in the development of new drug candidates targeting specific biological pathways.

In terms of applications, Methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.3]hexane-2-carboxylate has shown promise in materials science due to its rigid and compact structure. Researchers have investigated its use as a monomer in polymer synthesis, where its unique geometry can influence the physical properties of the resulting polymers. Additionally, its ability to form stable supramolecular assemblies makes it a candidate for applications in nanotechnology and self-assembling materials.

From an analytical perspective, this compound presents challenges due to its complex structure and steric hindrance. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry are essential for its characterization. Recent improvements in computational chemistry have also facilitated detailed studies of its electronic structure and reactivity at the molecular level.

In conclusion, Methyl 5,5-dimethyl-2-(propan-2-yli)-1 oxaspiro[4.] hexan e carboxyliate (CAS No: 1936300000) stands out as a fascinating example of modern organic chemistry's ability to design and synthesize intricate molecular architectures with diverse applications across multiple disciplines.